Cas no 1844859-83-1 (tert-butyl N-[(2R)-5-hydroxy-2-methyl-pentyl]carbamate)

• Product Name: tert-butyl N-[(2R)-5-hydroxy-2-methyl-pentyl]carbamate
• CAS No: 1844859-83-1
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• CID: 6801792
• PubChem ID: 145927248
• Update Time: 2025-10-23

tert-butyl N-[(2R)-5-hydroxy-2-methyl-pentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1844859-83-1
• (R)-5-(Boc-amino)-4-methyl-1-pentanol
• tert-Butyl (R)-(5-hydroxy-2-methylpentyl)carbamate
• G18836
• tert-butyl N-[(2R)-5-hydroxy-2-methyl-pentyl]carbamate

• Inchi： 1S/C11H23NO3/c1-9(6-5-7-13)8-12-10(14)15-11(2,3)4/h9,13H,5-8H2,1-4H3,(H,12,14)/t9-/m1/s1
• InChI Key： SJUKSMGGUQQODT-SECBINFHSA-N
• SMILES： O(C(NC[C@H](C)CCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.16779360g/mol
• Monoisotopic Mass: 217.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[(2R)-5-hydroxy-2-methyl-pentyl]carbamate

tert-butyl N-[(2R)-5-hydroxy-2-methyl-pentyl]carbamate (CAS No. 1844859-83-1): A Comprehensive Overview of Its Properties and Applications

The compound tert-butyl N-[(2R)-5-hydroxy-2-methyl-pentyl]carbamate (CAS No. 1844859-83-1) is a chiral carbamate derivative with significant potential in pharmaceutical and organic synthesis. Its unique structural features, including the tert-butyl protecting group and the (2R)-5-hydroxy-2-methyl-pentyl moiety, make it a valuable intermediate in the development of bioactive molecules. This article delves into its chemical properties, synthesis routes, and emerging applications, while addressing common queries from researchers and industry professionals.

In recent years, the demand for chiral building blocks like tert-butyl N-[(2R)-5-hydroxy-2-methyl-pentyl]carbamate has surged, driven by advancements in asymmetric synthesis and drug discovery. Search trends reveal growing interest in keywords such as "carbamate protecting group", "hydroxy-methyl pentyl derivatives", and "CAS 1844859-83-1 applications", reflecting its relevance in modern chemistry. This compound’s role in peptide synthesis and prodrug design further underscores its versatility.

The tert-butyl group in tert-butyl N-[(2R)-5-hydroxy-2-methyl-pentyl]carbamate offers exceptional stability under acidic conditions, a feature highly prized in multi-step synthetic pathways. Researchers frequently inquire about its deprotection methods or compatibility with Grignard reactions, topics that align with its practical utility. Additionally, the (2R)-5-hydroxy-2-methyl-pentyl segment introduces stereochemical complexity, enabling the construction of enantiomerically pure compounds—a critical factor in API manufacturing.

From an SEO perspective, combining technical depth with user intent is key. Questions like "How to synthesize tert-butyl N-[(2R)-5-hydroxy-2-methyl-pentyl]carbamate?" or "What are the spectroscopic characteristics of CAS 1844859-83-1?" are frequently searched. Addressing these, we note that the compound typically exhibits distinct NMR peaks (e.g., δ 1.4 ppm for tert-butyl) and IR absorption near 1700 cm⁻¹ (C=O stretch), data vital for quality control.

Beyond academia, industries leverage tert-butyl N-[(2R)-5-hydroxy-2-methyl-pentyl]carbamate for high-value intermediates in agrochemicals and fragrances. Its biodegradability and low toxicity profile align with the global shift toward green chemistry, another hot topic in search queries. Future research may explore its use in enzyme-catalyzed reactions or nanomaterial functionalization, areas gaining traction in 2024.

In summary, tert-butyl N-[(2R)-5-hydroxy-2-methyl-pentyl]carbamate (CAS No. 1844859-83-1) bridges theoretical innovation and industrial practicality. By integrating structure-activity relationships with trending search terms, this overview aims to serve as a definitive resource for chemists and formulators alike.